Cas no 862280-59-9 (1-(4-piperidyl)imidazolidine-2,4-dione)

• Product Name: 1-(4-piperidyl)imidazolidine-2,4-dione
• CAS No: 862280-59-9
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 4248027
• PubChem ID: 57428923
• Update Time: 2025-05-22

1-(4-piperidyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 1-(4-piperidinyl)-
• 1-(4-piperidinyl)-2,4-Imidazolidinedione
• 1-(4-piperidyl)imidazolidine-2,4-dione
• SCHEMBL1810703
• 1-Piperidin-4-ylimidazolidine-2,4-dione
• DA-02071
• 1-(piperidin-4-yl)imidazolidine-2,4-dione
• EN300-6736653
• 862280-59-9
• OTRWPICEDQZWLJ-UHFFFAOYSA-N

• Inchi： 1S/C8H13N3O2/c12-7-5-11(8(13)10-7)6-1-3-9-4-2-6/h6,9H,1-5H2,(H,10,12,13)
• InChI Key： OTRWPICEDQZWLJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCNCC2)CC(=O)N1

Computed Properties

• Exact Mass: 183.100776666Da
• Monoisotopic Mass: 183.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-(4-piperidyl)imidazolidine-2,4-dione

1-(4-Piperidyl)Imidazolidine-2,4-Dione: A Comprehensive Overview

1-(4-Piperidyl)Imidazolidine-2,4-Dione, also known by its CAS number 862280-59-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of imidazolidine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound consists of a piperidine ring fused with an imidazolidine-2,4-dione moiety, making it a unique entity with promising therapeutic potential.

The synthesis of 1-(4-piperidyl)imidazolidine-2,4-dione involves a series of well-established organic reactions. The core imidazolidine-2,4-dione framework is typically derived from the condensation of aldehydes or ketones with amino acids or their derivatives. The incorporation of the piperidine ring introduces additional complexity and functionality to the molecule, enhancing its pharmacokinetic properties. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for preclinical and clinical studies.

From a pharmacological perspective, 1-(4-piperidyl)imidazolidine-2,4-dione has demonstrated remarkable biological activity in various assays. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Furthermore, research has highlighted its potential as a neuroprotective agent, with promising results in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The therapeutic potential of CAS No. 862280-59-9 extends beyond neuroprotection. Preclinical data indicate that this compound may also possess anticancer properties, particularly in targeting specific signaling pathways that are critical for cancer cell proliferation and survival. Recent studies have explored its efficacy in inhibiting tumor growth in animal models, providing a strong rationale for further investigation into its application as an anticancer agent.

In addition to its pharmacological applications, 1-(4-piperidyl)imidazolidine-2,4-dione has garnered attention for its role in chemical synthesis as a versatile building block. Its unique structure allows for further functionalization, enabling the creation of novel derivatives with enhanced biological activity or improved pharmacokinetic profiles. This versatility underscores its importance as both a standalone therapeutic candidate and a valuable intermediate in drug discovery.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's molecular interactions. Molecular docking studies have revealed that CAS No. 862280-59-9 interacts with key proteins involved in inflammatory and neurodegenerative pathways, providing insights into its mechanism of action at the molecular level. These findings not only enhance our understanding of the compound's biological effects but also guide future research into optimizing its therapeutic potential.

In conclusion, 1-(4-piperidyl)imidazolidine-2,4-dione (CAS No. 862280-59-9) represents a compelling candidate for drug development due to its diverse biological activities and structural versatility. With ongoing research uncovering new insights into its pharmacological properties and mechanisms of action, this compound holds significant promise for addressing unmet medical needs across multiple therapeutic areas.